Cas no 1805719-13-4 (3-Fluoro-5-formylphenylpropanal)

• Product Name: 3-Fluoro-5-formylphenylpropanal
• CAS No: 1805719-13-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 4962144
• Update Time: 2025-05-20

3-Fluoro-5-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-formylphenylpropanal

• Inchi： 1S/C10H9FO2/c1-7(5-12)9-2-8(6-13)3-10(11)4-9/h2-7H,1H3
• InChI Key： XTLMNXKEZZCTOY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1

Additional information on 3-Fluoro-5-formylphenylpropanal

Introduction to 3-Fluoro-5-formylphenylpropanal (CAS No. 1805719-13-4)

3-Fluoro-5-formylphenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1805719-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative, featuring a fluoro-substituted aromatic ring and a formyl group on the propyl side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-Fluoro-5-formylphenylpropanal consists of a benzene ring substituted with a fluorine atom at the 3-position and a formyl group (CHO) at the 5-position, connected to a propanal side chain. This configuration imparts distinct electronic and steric characteristics, which are highly relevant in drug design and development. The presence of the fluoro group, known for its ability to modulate metabolic stability, bioavailability, and binding affinity, enhances the compound's potential as a pharmacophore.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their broad spectrum of biological activities. 3-Fluoro-5-formylphenylpropanal has been explored as a key intermediate in the synthesis of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anti-inflammatory compounds. Its reactivity as an aldehyde allows for further functionalization via condensation reactions, cross-coupling reactions, and oxidation processes, enabling the construction of complex molecular architectures.

One of the most compelling aspects of 3-Fluoro-5-formylphenylpropanal is its role in the development of small-molecule drugs targeting specific disease pathways. For instance, studies have demonstrated its utility in generating novel inhibitors of protein-protein interactions, which are crucial for treating conditions such as cancer and autoimmune diseases. The fluoro substituent at the 3-position of the benzene ring has been shown to improve binding affinity to target enzymes by enhancing hydrophobic interactions and reducing metabolic degradation.

Furthermore, the formyl group in 3-Fluoro-5-formylphenylpropanal serves as a versatile handle for further chemical modifications. It can be converted into carboxylic acids via oxidation or into amides through reaction with amines, expanding its synthetic utility. These transformations have been leveraged in the synthesis of peptidomimetics and other bioactive molecules that mimic natural peptides but with improved pharmacokinetic properties.

Recent advancements in computational chemistry have also highlighted the potential of 3-Fluoro-5-formylphenylpropanal as a scaffold for drug discovery. Molecular docking studies have revealed its high binding affinity to various therapeutic targets, including enzymes and receptors involved in metabolic disorders and neurological diseases. The combination of experimental synthesis and computational modeling has accelerated the discovery pipeline for novel drug candidates derived from this compound.

The pharmaceutical industry has recognized the importance of fluorinated compounds in developing next-generation therapeutics. 3-Fluoro-5-formylphenylpropanal exemplifies this trend by serving as a building block for innovative drug molecules. Its structural features not only enhance biological activity but also contribute to improved drug-like properties such as solubility and oral bioavailability. These attributes are critical for translating laboratory discoveries into effective clinical treatments.

In conclusion, 3-Fluoro-5-formylphenylpropanal (CAS No. 1805719-13-4) represents a significant advancement in medicinal chemistry, offering a versatile intermediate for synthesizing biologically active compounds. Its unique structural features and reactivity make it indispensable in drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new applications for this compound, its role in pharmaceutical innovation is expected to grow even further.